Cas no 1421039-52-2 ((R)-3-(Methyl(pyrrolidin-3-yl)amino)benzo[d]isothiazole 1,1-dioxide hydrochloride)

(R)-3-(Methyl(pyrrolidin-3-yl)amino)benzo[d]isothiazole 1,1-dioxide hydrochloride structure
1421039-52-2 structure
Product Name:(R)-3-(Methyl(pyrrolidin-3-yl)amino)benzo[d]isothiazole 1,1-dioxide hydrochloride
CAS No:1421039-52-2
MF:C12H16ClN3O2S
MW:301.792340278625
CID:2172691
Update Time:2023-08-05

(R)-3-(Methyl(pyrrolidin-3-yl)amino)benzo[d]isothiazole 1,1-dioxide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-3-(methyl(pyrrolidin-3-yl)amino)benzo[d]isothiazole 1,1-dioxide hydrochloride
    • (R)-3-(Methyl(pyrrolidin-3-yl)amino)benzo[d]isothiazole 1,1-dioxide hydrochloride
    • Inchi: 1S/C12H15N3O2S.ClH/c1-15(9-6-7-13-8-9)12-10-4-2-3-5-11(10)18(16,17)14-12;/h2-5,9,13H,6-8H2,1H3;1H/t9-;/m1./s1
    • InChI Key: ZKEZICMGADMYRN-SBSPUUFOSA-N
    • SMILES: Cl.S1(C2C=CC=CC=2C(=N1)N(C)[C@H]1CNCC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 454
  • Topological Polar Surface Area: 70.2
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